Cas no 112279-55-7 (2-Fluoro-4-acetamidoacetophenone)

• Product Name: 2-Fluoro-4-acetamidoacetophenone
• CAS No: 112279-55-7
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 2086023
• PubChem ID: 14621109
• Update Time: 2025-11-01

2-Fluoro-4-acetamidoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-acetamidoacetophenone
• N-(4-acetyl-3-fluorophenyl)acetamide
• SCHEMBL2983642
• UIGNOZXFBHBXCU-UHFFFAOYSA-N
• 112279-55-7
• DTXSID90562304
• n-(4-acetyl-3-fluoro-phenyl)-acetamide
• N-(4-Acetyl-3-fluorophenyl)acetamide; 2-Fluoro-4-acetamidoacetophenone;2-Fluoro-4-acetamidoacetophenone

• Inchi： 1S/C10H10FNO2/c1-6(13)9-4-3-8(5-10(9)11)12-7(2)14/h3-5H,1-2H3,(H,12,14)
• InChI Key： UIGNOZXFBHBXCU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Fluoro-4-acetamidoacetophenone

Professional Introduction to Compound with CAS No. 112279-55-7 and Product Name: 2-Fluoro-4-acetamidoacetophenone

2-Fluoro-4-acetamidoacetophenone, identified by its CAS number 112279-55-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluoro substituent and an acetamido group, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of the fluoro atom, a well-known pharmacophore, enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for designing novel therapeutic agents.

The acetamido moiety in the molecule contributes to its solubility and bioavailability, which are critical factors in pharmaceutical formulations. This feature allows for better absorption and distribution within the body, potentially improving the efficacy of drugs derived from this compound. The combination of these functional groups makes 2-Fluoro-4-acetamidoacetophenone a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Fluoro-4-acetamidoacetophenone, facilitating its use in industrial applications. Researchers have leveraged modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis to optimize the yield and purity of this compound. These innovations have not only reduced production costs but also opened new avenues for structural diversification.

In the context of drug discovery, 2-Fluoro-4-acetamidoacetophenone has been investigated for its potential role in developing treatments for various diseases. Its structural framework is conducive to modifications that can target specific biological pathways. For instance, studies have explored its derivatives as inhibitors of enzymes involved in cancer metabolism. The fluoro substituent's ability to modulate enzyme interactions has been particularly noteworthy, leading to the identification of several lead compounds with promising preclinical results.

The compound's versatility extends to its utility as an intermediate in the synthesis of more complex molecules. Chemists have utilized 2-Fluoro-4-acetamidoacetophenone to construct heterocyclic scaffolds, which are integral to many bioactive compounds. By incorporating this building block into larger structures, researchers can fine-tune properties such as receptor binding affinity and pharmacokinetic profiles. This adaptability underscores its importance in the synthetic toolkit of medicinal chemists.

Moreover, computational studies have played a crucial role in understanding the behavior of 2-Fluoro-4-acetamidoacetophenone at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets, aiding in the rational design of derivatives with enhanced therapeutic potential. These computational approaches complement experimental work, offering a holistic view of the compound's properties and mechanisms.

The regulatory landscape also supports the development and use of 2-Fluoro-4-acetamidoacetophenone by providing clear guidelines for safety and efficacy assessments. Regulatory agencies require comprehensive data on a compound's chemical profile, toxicological profile, and pharmacological activity before it can be approved for clinical use. This rigorous process ensures that only well-characterized compounds reach patients, minimizing risks associated with unproven therapies.

Future research directions for 2-Fluoro-4-acetamidoacetophenone include exploring its role in personalized medicine. By integrating genetic data with pharmacological insights, scientists can tailor drug designs to individual patient profiles, maximizing therapeutic outcomes. The compound's structural flexibility makes it an ideal candidate for such personalized approaches, where minor modifications can significantly impact treatment efficacy.

In conclusion, 2-Fluoro-4-acetamidoacetophenone (CAS No. 112279-55-7) represents a cornerstone in pharmaceutical innovation. Its unique structural features, combined with advancements in synthetic chemistry and computational biology, position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications and refine production methods, this compound is poised to make substantial contributions to human health and well-being.